4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}-N-[2-(3-pyridinyloxy)ethyl]benzamide

• IUPAC Name: 4-[1-(2-phenylethyl)piperidin-4-yl]oxy-N-(2-pyridin-3-yloxyethyl)benzamide
• InChI: InChI=1S/C27H31N3O3/c31-27(29-16-20-32-26-7-4-15-28-21-26)23-8-10-24(11-9-23)33-25-13-18-30(19-14-25)17-12-22-5-2-1-3-6-22/h1-11,15,21,25H,12-14,16-20H2,(H,29,31)
• InChI Key: FHNJUILSNBOUNS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=C(C=C2)C(=O)NCCOC3=CN=CC=C3)CCC4=CC=CC=C4
• Molecular Formula: C27H31N3O3
• Molecular Weight: 445.6 g/mol

Description

The compound 4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}-N-[2-(3-pyridinyloxy)ethyl]benzamide is a synthetic chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}-N-[2-(3-pyridinyloxy)ethyl]benzamide is not fully understood, but it is believed to involve the modulation of dopamine and norepinephrine neurotransmission. It has been shown to inhibit the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}-N-[2-(3-pyridinyloxy)ethyl]benzamide have been studied extensively. It has been shown to have significant effects on dopamine and norepinephrine neurotransmission, leading to increased levels of these neurotransmitters in the synaptic cleft. Additionally, it has been shown to have anti-inflammatory effects and potential applications in cancer research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}-N-[2-(3-pyridinyloxy)ethyl]benzamide in lab experiments is its ability to modulate dopamine and norepinephrine neurotransmission. This makes it a useful tool for studying the effects of these neurotransmitters in various systems. However, one limitation is that the compound is relatively new and has not been extensively studied in vivo.

Future Directions

There are several future directions for research on 4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}-N-[2-(3-pyridinyloxy)ethyl]benzamide. One area of interest is its potential applications in cancer research. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound. Finally, there is potential for the development of new drugs based on the structure of 4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}-N-[2-(3-pyridinyloxy)ethyl]benzamide.

Synthesis Methods

The synthesis of 4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}-N-[2-(3-pyridinyloxy)ethyl]benzamide involves multiple steps, including the reaction of 4-bromobenzonitrile with 2-(3-pyridinyloxy)ethanol to form 4-(2-(3-pyridinyloxy)ethyl)benzonitrile. This intermediate is then reacted with 1-(2-phenylethyl)piperidine to form the final product.

Scientific Research Applications

The compound 4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}-N-[2-(3-pyridinyloxy)ethyl]benzamide has been studied extensively for its potential applications in various fields. One of the most promising applications is in the field of neuroscience, where it has been shown to have significant effects on dopamine and norepinephrine neurotransmission. Additionally, it has been studied for its potential use as an anti-inflammatory agent, as well as for its potential applications in cancer research.